Crotonic acid, 2-acetamido-3-methyl-

• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-acetamido-3-methylbut-2-enoic acid
• InChI: InChI=1S/C7H11NO3/c1-4(2)6(7(10)11)8-5(3)9/h1-3H3,(H,8,9)(H,10,11)
• InChI Key: VVBDLUDKPUDRKT-UHFFFAOYSA-N
• SMILES: CC(=C(C(=O)O)NC(=O)C)C
• CAS No.: 6642-21-3

Description

Crotonic acid, 2-acetamido-3-methyl- is a type of organic compound that belongs to the family of carboxylic acids. It is commonly used as a reagent in various chemical reactions and is known for its unique properties. Crotonic acid, 2-acetamido-3-methyl- has been the focus of many scientific studies due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of crotonic acid, 2-acetamido-3-methyl- is not fully understood. However, studies have suggested that it may work by inhibiting the growth of bacteria or cancer cells through the disruption of key cellular processes.
Biochemical and Physiological Effects:
Crotonic acid, 2-acetamido-3-methyl- has been shown to have a number of biochemical and physiological effects. It has been found to be toxic to certain types of bacteria and cancer cells. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using crotonic acid, 2-acetamido-3-methyl- in lab experiments is its high yield synthesis method. Additionally, it has a number of potential applications in various fields. However, one limitation of using crotonic acid, 2-acetamido-3-methyl- is its potential toxicity, which may require additional safety precautions when handling.

Future Directions

There are a number of potential future directions for research on crotonic acid, 2-acetamido-3-methyl-. One area of interest is the development of new antibiotics based on its antibacterial properties. Additionally, further investigation into its potential use in cancer treatment may yield promising results. Finally, research into the use of crotonic acid, 2-acetamido-3-methyl- in the development of new materials for use in the electronics industry may also be an area of interest.

Synthesis Methods

Crotonic acid, 2-acetamido-3-methyl- can be synthesized through a number of different methods. One common method involves the reaction of crotonic acid with acetamide and methylamine in the presence of a catalyst. Another method involves the reaction of crotonic acid with acetic anhydride and methylamine. Both methods result in the formation of crotonic acid, 2-acetamido-3-methyl- with high yields.

Scientific Research Applications

Crotonic acid, 2-acetamido-3-methyl- has been extensively studied for its potential applications in various fields. It has been found to have antibacterial properties and has been used in the development of new antibiotics. It has also been used in the synthesis of new materials for use in the electronics industry. Additionally, crotonic acid, 2-acetamido-3-methyl- has been investigated for its potential use in cancer treatment.